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Compound of Interest

Compound Name: Glyphosate-13C2,15N

Cat. No.: B564288

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Glyphosate-13C2,15N, an isotopically labeled form of the widely used herbicide,
glyphosate. This stable isotope-labeled compound is a critical tool in environmental and
biomedical research, primarily utilized as an internal standard for quantitative analysis by mass
spectrometry and as a tracer in metabolic studies.

Core Physical and Chemical Properties

Glyphosate-13C2,15N is a non-volatile, crystalline solid. Due to its high polarity, it is highly
soluble in water and exhibits low solubility in most organic solvents. The incorporation of two
carbon-13 atoms and one nitrogen-15 atom results in a molecular weight increase of three
units compared to unlabeled glyphosate, providing a distinct mass shift for mass spectrometry-
based applications.

Table 1: General and Physical Properties of Glyphosate-13C2,15N
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Property

Value

Source(s)

Chemical Name

N-(phosphonomethyl)glycine-
1,2-13C2-15N

CAS Number 1185107-63-4

Molecular Formula 13C2CHs!>NOsP

Molecular Weight 172.05 g/mol

Appearance White solid [1]

Melting Point 230 °C (decomposes) [2]

Boiling Point Not applicable (decomposes) [1]
Water: 13.89 mg/mL (requires

Solubility sonication and warming) 1]

DMSO: Slightly soluble PBS
(pH 7.2): Slightly soluble

Table 2: Chemical and Isotopic Properties of Glyphosate-13C2,15N

Property

Value

Source(s)

Isotopic Purity

>98 atom % 13C, =98 atom %
15N

Chemical Purity

>95% (CP)

Mass Shift M+3
O=--INVALID-LINK--[13CHZ2]
SMILES [2]
[15NH]CP(0)(0)=0
1S/C3H8NO5P/c5-3(6)1-4-2-
InChl 10(7,8)9/h4H,1-2H2,(H,5,6) [2]
(H2,7,8,9)/i1+1,3+1,4+1
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Mechanism of Action: Inhibition of the Shikimate
Pathway

Glyphosate's herbicidal activity stems from its potent and specific inhibition of the enzyme 5-
enolpyruvylshikimate-3-phosphate (EPSP) synthase in the shikimate pathway.[5] This
metabolic pathway is essential for the biosynthesis of aromatic amino acids (phenylalanine,
tyrosine, and tryptophan) in plants, bacteria, fungi, and algae, but is absent in animals, which
accounts for its selective toxicity.[6] The inhibition of EPSP synthase leads to a depletion of

these crucial amino acids, ultimately causing plant death.

Click to download full resolution via product page

Caption: The Shikimate Pathway and the Site of Glyphosate Inhibition.

Environmental Fate and Degradation

In the environment, glyphosate is primarily degraded by microbial activity. Two main
degradation pathways have been identified: the AMPA pathway and the sarcosine pathway.
The use of isotopically labeled glyphosate, such as Glyphosate-13C2,15N, is instrumental in
studying these degradation processes and tracing the fate of its metabolites in soil and water.
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Glyphosate-13C2,°N

AMPA Pathway

(C-N bond cleavage)

Glyoxylate Aminomethylphosphonic acid (AMPA)

Sarcosine Pathway

(C-P bond cleavage)

Sarcosine

Ammonia (NHs)

Phosphate
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Urine Sample Collection

l

Spike with
Glyphosate-13C2,°N (Internal Standard)

Solid-Phase Extraction (SPE)
(e.g., Oasis MAX)

Derivatization with FMOC-CI
(Optional, but common)

LC Separation
(e.g., Reversed-phase or HILIC)

Tandem Mass Spectrometry (MS/MS)
Detection (MRM mode)

Quantification using
Isotope Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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